4-{(E)-[2-(phenylsulfonyl)hydrazinylidene]methyl}phenyl benzoate

• Molecular Formula: C20H16N2O4S
• Molecular Weight: 380.4 g/mol
• IUPAC Name: [4-[(E)-(benzenesulfonylhydrazinylidene)methyl]phenyl] benzoate
• InChI: InChI=1S/C20H16N2O4S/c23-20(17-7-3-1-4-8-17)26-18-13-11-16(12-14-18)15-21-22-27(24,25)19-9-5-2-6-10-19/h1-15,22H/b21-15+
• InChI Key: QCNLQCVLSQMWGS-RCCKNPSSSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)/C=N/NS(=O)(=O)C3=CC=CC=C3
• Canonical SMILES: C1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C=NNS(=O)(=O)C3=CC=CC=C3

Description

4-{(E)-[2-(phenylsulfonyl)hydrazinylidene]methyl}phenyl benzoate is an organic compound that features a benzoate ester linked to a phenylsulfonyl hydrazone moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{(E)-[2-(phenylsulfonyl)hydrazinylidene]methyl}phenyl benzoate typically involves the reaction of 4-formylbenzoic acid with phenylsulfonyl hydrazine under acidic conditions. The reaction proceeds through the formation of a hydrazone intermediate, which is then esterified with benzoic acid to yield the final product. The reaction conditions often include the use of a solvent such as ethanol or methanol and a catalyst like hydrochloric acid to facilitate the reaction.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

4-{(E)-[2-(phenylsulfonyl)hydrazinylidene]methyl}phenyl benzoate can undergo various chemical reactions, including:

Oxidation: The phenylsulfonyl group can be oxidized to form sulfone derivatives.

Reduction: The hydrazone moiety can be reduced to form corresponding hydrazine derivatives.

Substitution: The benzoate ester can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Nucleophiles like amines and alcohols can react with the benzoate ester under basic conditions.

Major Products Formed

Oxidation: Sulfone derivatives.

Reduction: Hydrazine derivatives.

Substitution: Substituted benzoate esters.

Scientific Research Applications

4-{(E)-[2-(phenylsulfonyl)hydrazinylidene]methyl}phenyl benzoate has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor due to its hydrazone moiety.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and as a precursor in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 4-{(E)-[2-(phenylsulfonyl)hydrazinylidene]methyl}phenyl benzoate involves its interaction with molecular targets such as enzymes and receptors. The hydrazone moiety can form reversible covalent bonds with active site residues of enzymes, leading to inhibition of enzyme activity. Additionally, the phenylsulfonyl group can interact with hydrophobic pockets in proteins, enhancing binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

4-hydroxy-1-[(4-nitrophenyl)sulphonyl]pyrrolidine-2-carboxyllic acid: A compound with a similar sulfonyl group but different core structure.

4-{(E)-[2-(4-chlorophenyl)hydrazinylidene]methyl}-1H-pyrazole-1,3-diyl)dibenzoic acid: Another hydrazone derivative with a different aromatic substitution pattern.

Uniqueness

4-{(E)-[2-(phenylsulfonyl)hydrazinylidene]methyl}phenyl benzoate is unique due to its combination of a benzoate ester and a phenylsulfonyl hydrazone moiety. This structural arrangement imparts distinct chemical reactivity and biological activity, making it a valuable compound for various applications in research and industry.